Cas no 1797289-21-4 (7-phenyl-4-[2-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepane)

• Product Name: 7-phenyl-4-[2-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepane
• CAS No: 1797289-21-4
• MF: C₁₈H₁₈F₃NO₃S₂
• MW: 417.465632915497
• CID: 5371669
• Update Time: 2025-05-23

7-phenyl-4-[2-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• Hexahydro-7-phenyl-4-[[2-(trifluoromethoxy)phenyl]sulfonyl]-1,4-thiazepine
• 7-phenyl-4-[2-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepane

• Inchi： 1S/C18H18F3NO3S2/c19-18(20,21)25-15-8-4-5-9-17(15)27(23,24)22-11-10-16(26-13-12-22)14-6-2-1-3-7-14/h1-9,16H,10-13H2
• InChI Key： PFVOLLBDLRFFJK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)CCN(S(C2=CC=CC=C2OC(F)(F)F)(=O)=O)CC1

Experimental Properties

• Density: 1.361±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.2±60.0 °C(Predicted)
• pka: -6.93±0.40(Predicted)

Additional information on 7-phenyl-4-[2-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepane

7-Phenyl-4-[2-(Trifluoromethoxy)Benzenesulfonyl]-1,4-Thiazepane: A Comprehensive Overview

7-Phenyl-4-[2-(Trifluoromethoxy)Benzenesulfonyl]-1,4-Thiazepane, also known by its CAS number 1797289-21-4, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of thiazepanes, which are seven-membered heterocycles containing sulfur and nitrogen atoms. The presence of a phenyl group at the 7-position and a sulfonyl group at the 4-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 7-Phenyl-4-[2-(Trifluoromethoxy)Benzenesulfonyl]-1,4-Thiazepane is characterized by its thiazepane ring system, which is known for its stability and versatility in chemical reactions. The sulfonyl group attached to the benzene ring further enhances the molecule's reactivity and selectivity in synthetic processes. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics.

One of the most promising applications of 1797289-21-4 lies in its role as a building block for constructing complex molecular architectures. Researchers have utilized this compound to synthesize bioactive agents targeting various disease states, including cancer and neurodegenerative disorders. The trifluoromethoxy group present in the molecule contributes to its lipophilicity and metabolic stability, which are critical properties for drug candidates.

In terms of synthesis, 7-Phenyl-4-[2-(Trifluoromethoxy)Benzenesulfonyl]-1,4-Thiazepane can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

The pharmacological properties of CAS 1797289-21-4 have been extensively studied in preclinical models. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for kinase-targeted therapies.

Beyond its therapeutic applications, 7-Phenyl-4-[2-(Trifluoromethoxy)Benzenesulfonyl]-1,4-Thiazepane has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers are currently investigating its potential as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

In conclusion, CAS 1797289-21-4, or 7-Phenyl-4-[2-(Trifluoromethoxy)Benzenesulfonyl]-1,4-Thiazepane, is a versatile compound with diverse applications across multiple disciplines. Its structural features and chemical reactivity make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.